Cas no 61639-08-5 (2H-Pyran, 3-butyltetrahydro-)
2H-Pyran, 3-butyltetrahydro- structure
Product Name:2H-Pyran, 3-butyltetrahydro-
CAS No:61639-08-5
MF:C9H18O
MW:142.238623142242
CID:471804
PubChem ID:12298431
Update Time:2025-04-19
2H-Pyran, 3-butyltetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Pyran, 3-butyltetrahydro-
- 3-butyloxane
- DTXSID80486020
- 61639-08-5
- SCHEMBL17308764
-
- Inchi： 1S/C9H18O/c1-2-3-5-9-6-4-7-10-8-9/h9H,2-8H2,1H3
- InChI Key： KDBADDBVLGHVTK-UHFFFAOYSA-N
- SMILES： O1CCCC(C1)CCCC
Computed Properties
- Exact Mass: 142.13584
- Monoisotopic Mass: 142.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 80.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
2H-Pyran, 3-butyltetrahydro- Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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